Cas no 876-88-0 (6-Bromocinnolin-4-ol)

6-Bromocinnolin-4-ol is a brominated cinnoline derivative with the molecular formula C8H5BrN2O. This heterocyclic compound features a bromine substituent at the 6-position and a hydroxyl group at the 4-position of the cinnoline scaffold, making it a valuable intermediate in medicinal chemistry and organic synthesis. Its unique structure enables versatile reactivity, particularly in cross-coupling reactions and as a building block for pharmaceutical agents. The bromine atom enhances electrophilic substitution potential, while the hydroxyl group offers opportunities for further functionalization. With high purity and stability, 6-Bromocinnolin-4-ol is suitable for research applications in drug discovery, especially in developing kinase inhibitors or other biologically active molecules. Its well-defined crystalline form ensures consistent performance in synthetic workflows.
6-Bromocinnolin-4-ol structure
6-Bromocinnolin-4-ol structure
Product Name:6-Bromocinnolin-4-ol
CAS No:876-88-0
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD16659039
CID:884174
PubChem ID:270902
Update Time:2025-07-02

6-Bromocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromocinnolin-4-ol
    • 6-bromo-1H-cinnolin-4-one
    • 6-bromo-4-Cinnolinol
    • 6-Brom-1H-cinnolin-4-on
    • 6-Bromo-4-azabenzotriazole
    • 6-Bromo-4-cinnolinol (ACI)
    • NSC 114061
    • AC-22861
    • NSC114061
    • NSC-114061
    • DTXCID80159005
    • AKOS016007238
    • A830544
    • MFCD09834642
    • 6-bromanyl-1H-cinnolin-4-one
    • 6-bromo-4(1H)-Cinnolinone
    • CS-W023187
    • DTXSID50236514
    • EN300-681456
    • SY126906
    • 4(1H)-Cinnolinone, 6-bromo-
    • 4-Cinnolinol, 6-bromo-
    • AS-57379
    • 6-bromocinnolin-4(1H)-one
    • CHEMBL1722545
    • F11858
    • 6-Bromo-cinnolin-4(1H)-one
    • 9VXF8HBE3X
    • 552330-87-7
    • VWMHMZLZLNLBPB-UHFFFAOYSA-N
    • MLS002706546
    • 6-bromocinnolin-4 (1h)-one
    • 876-88-0
    • SY321293
    • DB-071959
    • PB43041
    • SCHEMBL796509
    • 6-bromo-1,4-dihydrocinnolin-4-one
    • UNII-9VXF8HBE3X
    • SMR001573949
    • MFCD16659039
    • AKOS016007903
    • MDL: MFCD16659039
    • Inchi: 1S/C8H5BrN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
    • InChI Key: VWMHMZLZLNLBPB-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(N=NC=C2O)=CC=1

Computed Properties

  • Exact Mass: 223.95900
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 46.01000
  • LogP: 2.09790

6-Bromocinnolin-4-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-Bromocinnolin-4-ol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Bromocinnolin-4-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  1 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1.5 h, 85 °C; 3 h, 100 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors
Han, Fangbin; et al, ACS Medicinal Chemistry Letters, 2015, 6(4), 434-438

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  5 °C → rt; overnight, rt
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 0 °C → rt; 1 h, rt; 6 h, reflux
Reference
Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity
Tian, Chengze; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 48,

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, -78 °C
2.1 Reagents: Urea ,  Sodium acetate ,  Sodium nitrite ,  Hydrochloric acid Solvents: Acetic acid ,  Water ;  16 h, 0 °C → rt
Reference
Novel 4-(1H-1,2,3-triazol-4-yl)methoxy)cinnolines as potent antibacterial agents: Synthesis and molecular docking study
Bommagani, Mohan Babu; et al, Synthetic Communications, 2020, 50(7), 1016-1025

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 0 °C → rt; 1 h, rt; 6 h, reflux
Reference
Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity
Tian, Chengze; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 48,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1.5 h, 85 °C; 3 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors
Han, Fangbin; et al, ACS Medicinal Chemistry Letters, 2015, 6(4), 434-438

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, rt
2.1 Reagents: Bromine Solvents: Acetic acid ;  1 h, rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1.5 h, 85 °C; 3 h, 100 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors
Han, Fangbin; et al, ACS Medicinal Chemistry Letters, 2015, 6(4), 434-438

6-Bromocinnolin-4-ol Raw materials

6-Bromocinnolin-4-ol Preparation Products

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